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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3,3-Dimethyl-2-oxobutanal, ensuring compliance with safety regulations

and minimizing environmental impact.

Key Safety and Hazard Information
3,3-Dimethyl-2-oxobutanal is classified under the Globally Harmonized System (GHS) with

the following hazard statements.[1] Understanding these hazards is paramount to safe

handling and disposal.

GHS Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn at all times when handling this chemical. All handling should be

performed in a well-ventilated area or a chemical fume hood.
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Quantitative Data for 3,3-Dimethyl-2-oxobutanal
A summary of the key physical and chemical properties of 3,3-Dimethyl-2-oxobutanal is
provided in the table below for easy reference.

Property Value

Molecular Formula C6H10O2

Molecular Weight 114.14 g/mol [1]

Boiling Point 128.2°C at 760 mmHg

Flash Point 34.4°C

Density 0.935 g/cm³

Procedural Steps for Proper Disposal
The primary disposal method for 3,3-Dimethyl-2-oxobutanal is to send it to an approved

waste disposal plant.[2][3] Adherence to national and local regulations is mandatory.[2][3] The

following step-by-step protocol outlines the procedure for the safe disposal of this chemical.

Experimental Protocol: Waste Collection and Disposal

Segregation of Waste:

Do not mix 3,3-Dimethyl-2-oxobutanal waste with other waste streams.[2][3]

Keep it in its original or a compatible, properly labeled container.[2][3][4] The container

must be in good condition, not leaking, and have a secure cap.[5]

Labeling of Waste Container:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"3,3-Dimethyl-2-oxobutanal".

Include the approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.
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Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous

waste accumulation area.[2][3]

Store it away from heat, sparks, open flames, and other sources of ignition.[3]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a spill.

Disposal of Empty Containers:

Thoroughly empty the original container of all contents.

The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be

collected and disposed of as hazardous waste.[4]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[4]

After thorough rinsing and air-drying, obliterate or remove the original label before

disposing of the container as solid waste.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Complete any required hazardous waste disposal forms provided by your EHS

department.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3,3-Dimethyl-2-
oxobutanal.
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Caption: Workflow for the safe disposal of 3,3-Dimethyl-2-oxobutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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